N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C17H21FN4O2S/c1-12-11-17(20-13(2)19-12)22-9-7-15(8-10-22)21-25(23,24)16-5-3-14(18)4-6-16/h3-6,11,15,21H,7-10H2,1-2H3
• InChI Key: GRWORBDQILBEQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)N2CCC(CC2)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H21FN4O2S
• Molecular Weight: 364.4 g/mol

Description

N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide, also known as PF-06463922, is a small molecule inhibitor of the receptor tyrosine kinase (RTK) protein, anaplastic lymphoma kinase (ALK). It is currently being studied as a potential treatment for various types of cancer.

Mechanism of Action

N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide works by binding to the ALK protein and inhibiting its activity. ALK is involved in the growth and survival of cancer cells, and by blocking its function, N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide can prevent the cells from proliferating and spreading.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide has been shown to have other biochemical and physiological effects. It can inhibit the growth of certain bacteria and has been studied for its potential use as an antibiotic. It has also been shown to have anti-inflammatory effects and may be useful in treating autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide is its specificity for the ALK protein, which minimizes off-target effects. However, like many small molecule inhibitors, it can be difficult to deliver to the target cells in vivo. In addition, its effectiveness may be limited by the development of resistance in the cancer cells over time.

Future Directions

There are several potential directions for future research on N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide. One area of interest is in combination therapy, where it may be used in conjunction with other drugs to enhance its anti-cancer effects. Another direction is in the development of new delivery methods to improve its bioavailability and efficacy. Finally, further studies are needed to fully understand its mechanism of action and potential applications in other diseases.

Synthesis Methods

The synthesis of N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide involves several steps, including the formation of key intermediates and the final coupling of the piperidine and pyrimidine rings. The process has been optimized to produce high yields and purity of the final product.

Scientific Research Applications

N-[1-(2,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-4-fluorobenzenesulfonamide has been the subject of several preclinical studies, which have shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. It has been shown to be effective against a range of cancer types, including non-small cell lung cancer, neuroblastoma, and lymphoma.